Ethyl 1-prop-2-yn-1-ylpiperidine-4-carboxylate
Overview
Description
Ethyl 1-prop-2-yn-1-ylpiperidine-4-carboxylate is a chemical compound with the CAS Number: 451495-08-2. It has a molecular weight of 195.26 and its IUPAC name is ethyl 1-(2-propynyl)-4-piperidinecarboxylate .
Molecular Structure Analysis
The InChI code for Ethyl 1-prop-2-yn-1-ylpiperidine-4-carboxylate is 1S/C11H17NO2/c1-3-7-12-8-5-10 (6-9-12)11 (13)14-4-2/h1,10H,4-9H2,2H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
Ethyl 1-prop-2-yn-1-ylpiperidine-4-carboxylate is a liquid at room temperature .Scientific Research Applications
Chemical Synthesis and Modification
- Piperidine Derivatives : Ethyl 1-prop-2-yn-1-ylpiperidine-4-carboxylate serves as a valuable building block for the synthesis of various piperidine derivatives. Researchers often utilize it in cyclization reactions, annulation, and multicomponent reactions to create structurally diverse compounds .
Pharmaceutical Applications
- Drug Design and Development : Piperidines play a crucial role in drug construction due to their favorable pharmacological properties. Ethyl 1-prop-2-yn-1-ylpiperidine-4-carboxylate contributes to the design of potential drugs. Researchers explore its derivatives for their biological activity, aiming to develop novel pharmaceutical agents .
- Spiropiperidines and Condensed Piperidines : These subcategories of piperidine derivatives have applications in drug discovery. Their unique structures offer opportunities for targeting specific biological pathways .
Chemical Biology and Medicinal Chemistry
- Targeting Biological Receptors : Researchers investigate the interaction of piperidine-containing compounds with biological receptors. Ethyl 1-prop-2-yn-1-ylpiperidine-4-carboxylate may serve as a scaffold for designing ligands that selectively bind to receptors involved in disease pathways .
Organic Synthesis Strategies
- Hydrogenation and Cycloaddition Reactions : The compound’s alkyne functionality allows for versatile transformations. Researchers employ hydrogenation and cycloaddition reactions to modify its structure, leading to diverse piperidine derivatives .
Chemical Education and Research
- Teaching and Learning : Ethyl 1-prop-2-yn-1-ylpiperidine-4-carboxylate serves as an excellent example in chemical education. It illustrates concepts related to heterocyclic chemistry, functional group transformations, and synthetic strategies .
Industrial Applications
- Fine Chemicals and Intermediates : Industries involved in fine chemicals and pharmaceutical intermediates may utilize this compound for large-scale synthesis. Its straightforward preparation and versatility make it attractive for industrial processes .
Safety and Hazards
properties
IUPAC Name |
ethyl 1-prop-2-ynylpiperidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-3-7-12-8-5-10(6-9-12)11(13)14-4-2/h1,10H,4-9H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUSOQWCRQRDWKL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CC#C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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